Cas no 865886-83-5 (Benzene, 2-bromo-4-(difluoromethoxy)-1-nitro-)

• Product Name: Benzene, 2-bromo-4-(difluoromethoxy)-1-nitro-
• CAS No: 865886-83-5
• MF: C₇H₄BrF₂NO₃
• MW: 268.012368202209
• MDL: MFCD18390949
• CID: 1853131
• PubChem ID: 53407588
• Update Time: 2025-05-22

Benzene, 2-bromo-4-(difluoromethoxy)-1-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-bromo-4-(difluoromethoxy)-1-nitro-
• 2-bromo-4-(difluoromethoxy)-1-nitrobenzene
• 2-Bromo-4-difluoromethoxy-1-nitro-benzene
• DTXSID90695949
• EN300-25109844
• 865886-83-5
• DTXCID90646698
• SB39161

• MDL： MFCD18390949
• Inchi： 1S/C7H4BrF2NO3/c8-5-3-4(14-7(9)10)1-2-6(5)11(12)13/h1-3,7H
• InChI Key： YCHHHSKECOAFTB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1[N+](=O)[O-])OC(F)F

Computed Properties

• Exact Mass: 266.93426Da
• Monoisotopic Mass: 266.93426Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on Benzene, 2-bromo-4-(difluoromethoxy)-1-nitro-

Compound Overview: Benzene, 2-Bromo-4-(Difluoromethoxy)-1-Nitro-

Benzene, 2-bromo-4-(difluoromethoxy)-1-nitro- (CAS No. 865886-83-5) is a highly specialized aromatic compound with significant applications in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a bromine atom at position 2, a difluoromethoxy group at position 4, and a nitro group at position 1 on the benzene ring. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable intermediate in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials.

The difluoromethoxy group plays a crucial role in modulating the electronic environment of the benzene ring. This group introduces both electron-withdrawing and steric effects, which are essential for controlling the reactivity of the compound during synthetic transformations. Recent studies have highlighted the importance of such substituents in enhancing the stability and bioavailability of drug candidates. For instance, researchers have demonstrated that compounds with similar structures exhibit improved pharmacokinetic profiles due to the influence of these groups.

The nitro group at position 1 further enhances the compound's versatility. Nitro groups are well-known for their strong electron-withdrawing nature, which can significantly influence the reactivity of adjacent functional groups. This makes Benzene, 2-bromo-4-(difluoromethoxy)-1-nitro- an ideal precursor for synthesizing nitroarenes with tailored properties. Recent advancements in nitration techniques have enabled more efficient and selective synthesis of such compounds, reducing production costs and minimizing environmental impact.

The bromine atom at position 2 adds another layer of functionality to this compound. Bromine substituents are widely used in organic synthesis as leaving groups or as sites for further substitution reactions. In this case, the bromine atom serves as a strategic site for nucleophilic aromatic substitution reactions, enabling the introduction of diverse functional groups into the molecule. This feature has been exploited in several recent studies to develop novel heterocyclic compounds with potential applications in drug discovery.

Recent research has focused on leveraging the unique properties of Benzene, 2-bromo-4-(difluoromethoxy)-1-nitro- to develop advanced materials for energy storage applications. For example, scientists have explored its use as a building block for synthesizing high-capacity lithium-ion battery electrodes. The compound's ability to undergo controlled redox reactions has shown promise in improving battery performance and cycle life.

In addition to its synthetic applications, this compound has also been studied for its potential as a precursor in medicinal chemistry. The combination of bromine, difluoromethoxy, and nitro groups provides a versatile platform for developing bioactive molecules with specific pharmacological properties. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anticancer activities, making them promising candidates for further drug development.

The synthesis of Benzene, 2-bromo-4-(difluoromethoxy)-1-nitro- involves a series of carefully controlled reactions that require expertise in multi-component coupling chemistry. The process typically begins with the nitration of bromobenzene derivatives followed by subsequent substitution reactions to introduce the difluoromethoxy group. Recent advancements in catalytic systems have significantly improved the yield and purity of this compound during large-scale production.

From an environmental perspective, understanding the fate and transport of Benzene, 2-bromo-4-(difluoromethoxy)-1-nitro- is critical due to its potential release during industrial processes. Studies have shown that this compound exhibits moderate persistence in aquatic environments but can be effectively degraded under specific microbial conditions. These findings underscore the importance of implementing proper waste management practices to minimize ecological impact.

In conclusion, Benzene, 2-bromo-4-(difluoromethoxy)-1-nitro- (CAS No. 865886-83-5) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure enables it to serve as a valuable intermediate in organic synthesis while offering opportunities for developing innovative materials and therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern science and technology.